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Compound of Interest

Compound Name: Lapyrium

Cat. No.: B1674504

Essential Safety and Handling of Lapyrium Chloride

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed, quantitative toxicological
data and specific personal protective equipment (PPE) performance metrics for Lapyrium
chloride is not readily available in the public domain. The following guidance is based on the
general properties of quaternary ammonium compounds and available information. It is
imperative for researchers, scientists, and drug development professionals to conduct a
thorough risk assessment and consult with their institution's safety office before handling this
chemical.

Lapyrium chloride is a cationic surfactant and biocide, recognized for its antimicrobial and
antistatic properties.[1] As with many quaternary ammonium compounds, it poses a risk of
irritation to the skin and eyes.[2] Therefore, adherence to strict safety protocols is essential to
minimize exposure and ensure a safe laboratory environment.

Physicochemical Properties of Lapyrium Chloride
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Property Value Source
CAS Number 6272-74-8 [3114]
Molecular Formula C21H35CIN203 [3]
Molecular Weight 398.97 g/mol [31[4]
Appearance Pale Yellow Solid [2]
Solubility Soluble in water (756.8 mg/L 5]

@ 25 °C, est)

Sealed in a dry place at room
temperature. For long-term

Storage Temperature ) [31[61[7]
storage, -20°C is

recommended.

Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment should be conducted prior to
handling Lapyrium chloride. The following table outlines recommended PPE based on the

general hazards of similar compounds.
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. Rationale and
PPE Category Recommended Equipment .
Specifications

) To protect against splashes
] Chemical safety goggles and a ) )
Eye and Face Protection ) and airborne particles that can
face shield. ) S
cause serious eye Irritation.

To prevent skin contact, which
may cause irritation. The
specific glove material and
) Chemical-resistant gloves thickness should be selected
Hand Protection o

(e.g., Nitrile, Neoprene). based on the task and
potential for exposure.
Regularly inspect gloves for

any signs of degradation.

] To protect against skin contact
] A lab coat or chemical- o
Body Protection ] and contamination of personal
resistant apron. _
clothing.

To be used in situations where
) ) A NIOSH-approved respirator ventilation is inadequate or if
Respiratory Protection ) ] ] ] ) )
with an appropriate cartridge. there is a risk of generating

aerosols or dusts.

Operational and Disposal Plans
Handling and Storage

e Engineering Controls: Handle Lapyrium chloride in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.

» Handling Procedures: Avoid direct contact with the skin, eyes, and clothing. Do not breathe
dust or aerosols. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

Spill Management
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In the event of a spill, the following steps should be taken:
o Evacuate: Immediately evacuate the area and alert others.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For liquid spills, create a dike around the spill using an inert absorbent material like
vermiculite or sand.

o Absorb: Absorb the spilled material with the absorbent.

o Collect: Carefully scoop the absorbed material into a labeled, sealed container for hazardous
waste disposal.

o Decontaminate: Clean the spill area with soap and water.

e Dispose: Dispose of all contaminated materials, including PPE, as hazardous waste.

Disposal Plan

o Waste Characterization: All waste containing Lapyrium chloride must be treated as
hazardous waste.

o Containerization: Collect waste in a properly labeled, sealed, and chemical-resistant
container.

e Disposal Method: Dispose of the hazardous waste through a licensed environmental
disposal service in accordance with all local, state, and federal regulations. Do not dispose of
Lapyrium chloride down the drain or in the regular trash.

Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Instructions

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and shoes.
Immediately wash the affected area with soap
and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the individual is

Inhalation ) ] o o
not breathing, provide artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and
Ingestion

have them drink one to two glasses of water.

Seek immediate medical attention.

Firefighting Measures

o Extinguishing Media: Use a fire extinguisher appropriate for the surrounding fire (e.g., dry

chemical, carbon dioxide, water spray, or alcohol-resistant foam).

o Specific Hazards: When heated, Lapyrium chloride may decompose and emit toxic fumes.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Diagrams
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Caption: Workflow for Safely Handling Lapyrium Chloride.
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Spill or Exposure Occurs

Spill Response Exposure Response
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Caption: Emergency Response Plan for Lapyrium Chloride Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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